Cas no 457-53-4 (N-(4-ethoxyphenyl)-2,2,2-trifluoroacetamide)

N-(4-ethoxyphenyl)-2,2,2-trifluoroacetamide structure
457-53-4 structure
Product Name:N-(4-ethoxyphenyl)-2,2,2-trifluoroacetamide
CAS No:457-53-4
MF:C10H10F3NO2
MW:233.187113285065
CID:1517141
PubChem ID:9979
Update Time:2025-04-21

N-(4-ethoxyphenyl)-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-ethoxyphenyl)-2,2,2-trifluoroacetamide
    • acetamide, N-(4-ethoxyphenyl)-2,2,2-trifluoro-
    • AcetaMide, 2,2,2-trifluoro-N-(4-ethoxyphenyl)-
    • 457-53-4
    • AKOS000511628
    • N-trifluoroacetyl-p-phenetidine
    • p-ACETOPHENETIDIDE, 2,2,2-TRIFLUORO-
    • SPQLXRCPBSSJCE-UHFFFAOYSA-N
    • STK412309
    • 4-13-00-01093 (Beilstein Handbook Reference)
    • 2,2,2-Trifluoro-p-acetophenetidide
    • DTXSID20963426
    • BRN 2976383
    • Inchi: 1S/C10H10F3NO2/c1-2-16-8-5-3-7(4-6-8)14-9(15)10(11,12)13/h3-6H,2H2,1H3,(H,14,15)
    • InChI Key: SPQLXRCPBSSJCE-UHFFFAOYSA-N
    • SMILES: FC(C(NC1C=CC(=CC=1)OCC)=O)(F)F

Computed Properties

  • Exact Mass: 233.0664
  • Monoisotopic Mass: 233.066363
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 38.3

Experimental Properties

  • Density: 1.299
  • Boiling Point: 304.3°C at 760 mmHg
  • Flash Point: 137.8°C
  • Refractive Index: 1.494
  • PSA: 38.33
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